Cas no 391938-45-7 (N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide)
N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide
- N-((4-(4-fluorophenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide
- Benzamide, N-[[4-(4-fluorophenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl]-2-(trifluoromethyl)-
-
- Inchi: 1S/C18H14F4N4OS/c1-28-17-25-24-15(26(17)12-8-6-11(19)7-9-12)10-23-16(27)13-4-2-3-5-14(13)18(20,21)22/h2-9H,10H2,1H3,(H,23,27)
- InChI Key: OYHCESIUURQPDZ-UHFFFAOYSA-N
- SMILES: C(NCC1N(C2=CC=C(F)C=C2)C(SC)=NN=1)(=O)C1=CC=CC=C1C(F)(F)F
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- pka: 12.11±0.46(Predicted)
N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0507-3873-2μmol |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-5μmol |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-10μmol |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-20μmol |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-1mg |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-2mg |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-3mg |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-4mg |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-5mg |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0507-3873-10mg |
N-{[4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(trifluoromethyl)benzamide |
391938-45-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide
N-{4-(4-Fluorophenyl)-5-(Methylsulfanyl)-4H-1,2,4-Triazol-3-ylmethyl}-2-(Trifluoromethyl)benzamide: A Comprehensive Overview
N-{4-(4-Fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide, also known by its CAS number 391938-45-7, is a potent and selective inhibitor of the Janus kinase (JAK) family. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in treating various inflammatory and autoimmune diseases. The compound's unique structure and mechanism of action make it a valuable tool for researchers and clinicians alike.
The chemical structure of N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide features a triazole ring linked to a benzamide moiety. The presence of the fluorine atoms and the methylsulfanyl group contributes to its high potency and selectivity. These functional groups play a crucial role in enhancing the compound's binding affinity to the JAK enzymes, thereby inhibiting their activity effectively.
Recent studies have highlighted the potential of N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide in modulating the JAK/STAT signaling pathway. This pathway is involved in various cellular processes, including cell growth, differentiation, and immune response. By inhibiting JAK enzymes, this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and interferon-gamma (IFN-γ), which are often elevated in inflammatory conditions.
One of the key advantages of N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide is its selectivity for JAK isoforms. Unlike broad-spectrum JAK inhibitors that may cause off-target effects, this compound selectively targets JAK1 and JAK3, minimizing potential side effects. This selectivity is particularly important in clinical settings where precise modulation of the immune system is required.
Clinical trials have shown promising results for N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide in treating conditions such as rheumatoid arthritis (RA), psoriasis, and atopic dermatitis. In a phase II trial involving patients with RA, the compound demonstrated significant improvements in disease activity scores (DAS28) and reduced joint inflammation compared to placebo. Similarly, in psoriasis patients, it showed a marked reduction in plaque severity and skin thickness.
The pharmacokinetic properties of N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, its low potential for drug-drug interactions enhances its safety profile when used in combination with other medications.
Despite its promising therapeutic potential, further research is needed to fully understand the long-term safety and efficacy of N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide. Ongoing clinical trials are exploring its use in other autoimmune diseases such as Crohn's disease and multiple sclerosis (MS). These studies aim to provide more comprehensive data on its therapeutic benefits and potential side effects.
In conclusion, N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide (CAS number 391938-45-7) represents a significant advancement in the development of targeted therapies for inflammatory and autoimmune diseases. Its unique chemical structure and selective inhibition of JAK enzymes make it a promising candidate for future clinical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in modern medicine.
391938-45-7 (N-{4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-(trifluoromethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)